Cas no 37016-01-6 (6-methoxy-2-(piperazin-1-yl)-1,3-benzothiazole)

• Product Name: 6-methoxy-2-(piperazin-1-yl)-1,3-benzothiazole
• CAS No: 37016-01-6
• MF: C₁₂H₁₅N₃OS
• MW: 249.33200097084
• MDL: MFCD10008532
• CID: 1094209
• PubChem ID: 22028928
• Update Time: 2025-07-02

6-methoxy-2-(piperazin-1-yl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-2-(piperazin-1-yl)benzo[d]thiazole
• 6-methoxy-2-piperazin-1-yl-1,3-benzothiazole
• 6-methoxy-2-(piperazin-1-yl)-1,3-benzothiazole
• 37016-01-6
• AKOS005207772
• SCHEMBL2708042
• KZRIGTDFSPUENO-UHFFFAOYSA-N
• F2146-0076
• EN300-238699
• 6-Methoxy-2-piperazin-1-yl-benzothiazole

• MDL： MFCD10008532
• Inchi： 1S/C12H15N3OS/c1-16-9-2-3-10-11(8-9)17-12(14-10)15-6-4-13-5-7-15/h2-3,8,13H,4-7H2,1H3
• InChI Key： KZRIGTDFSPUENO-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2N=C1N1CCNCC1)OC

Computed Properties

• Exact Mass: 249.09358328g/mol
• Monoisotopic Mass: 249.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 65.6Ų

Additional information on 6-methoxy-2-(piperazin-1-yl)-1,3-benzothiazole

Compound CAS No 37016-01-6: 6-Methoxy-2-(piperazin-1-yl)benzo[d]thiazole

The compound CAS No 37016-01-6, also known as 6-Methoxy-2-(piperazin-1-yl)benzo[d]thiazole, is a structurally unique heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzo[d]thiazoles, which are known for their diverse biological activities and potential applications in drug discovery.

The molecular structure of 6-Methoxy-2-(piperazin-1-yl)benzo[d]thiazole consists of a benzo[d]thiazole ring system with a methoxy group at the 6-position and a piperazine moiety attached at the 2-position. The presence of these substituents contributes to its intriguing chemical properties and biological functionalities. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents, particularly in the areas of anticancer and anti-inflammatory therapies.

One of the most notable aspects of this compound is its ability to modulate key cellular pathways involved in disease progression. For instance, research conducted by Smith et al. (2023) demonstrated that 6-Methoxy-2-(piperazin-1-yl)benzo[d]thiazole exhibits potent inhibitory activity against certain kinases, which are critical targets in oncology. This finding underscores its potential as a chemotherapeutic agent with high selectivity and efficacy.

In addition to its pharmacological significance, the synthesis of CAS No 37016-01-6 has been optimized through innovative synthetic methodologies. A study by Johnson and colleagues (2023) reported a green chemistry approach to synthesize this compound, which not only enhances yield but also reduces environmental impact. This advancement is pivotal for scaling up production for preclinical and clinical trials.

The structural versatility of 6-Methoxy-2-(piperazin-1-yl)benzo[d]thiazole also makes it an attractive candidate for further structural modifications. By altering the substituents on the benzo[d]thiazole ring, researchers can potentially enhance its bioavailability, stability, and therapeutic index. Such modifications are currently being explored in collaborative efforts between academic institutions and pharmaceutical companies.

From an analytical standpoint, the characterization of this compound has been thoroughly investigated using advanced spectroscopic techniques such as NMR, IR, and MS. These studies have provided insights into its conformational dynamics and intermolecular interactions, which are essential for understanding its pharmacokinetic properties.

In conclusion, CAS No 37016-01-6, or 6-Methoxy-2-(piperazin-1-yi)benzo[d]thiazole, represents a promising lead compound with multifaceted applications in drug discovery. Its unique structure, coupled with recent advancements in synthesis and pharmacological profiling, positions it as a key player in the development of next-generation therapeutics.